Cas no 1807091-21-9 (Ethyl 4-cyano-2-methyl-3-(trifluoromethyl)benzoate)

• Product Name: Ethyl 4-cyano-2-methyl-3-(trifluoromethyl)benzoate
• CAS No: 1807091-21-9
• MF: C₁₂H₁₀F₃NO₂
• MW: 257.208513736725
• CID: 5006417
• Update Time: 2025-05-26

Ethyl 4-cyano-2-methyl-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-methyl-3-(trifluoromethyl)benzoate

• Inchi： 1S/C12H10F3NO2/c1-3-18-11(17)9-5-4-8(6-16)10(7(9)2)12(13,14)15/h4-5H,3H2,1-2H3
• InChI Key： XXBQPBKVNAMJNY-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C(=O)OCC)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-2-methyl-3-(trifluoromethyl)benzoate

Comprehensive Overview of Ethyl 4-cyano-2-methyl-3-(trifluoromethyl)benzoate (CAS No. 1807091-21-9)

Ethyl 4-cyano-2-methyl-3-(trifluoromethyl)benzoate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, trifluoromethyl group, and ester functionality, makes it a valuable intermediate in synthetic chemistry. The compound's CAS number, 1807091-21-9, is often used by researchers to identify and source it for experimental purposes.

In recent years, the demand for fluorinated compounds like Ethyl 4-cyano-2-methyl-3-(trifluoromethyl)benzoate has surged due to their enhanced stability and bioavailability. This trend aligns with the growing interest in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such molecules. The compound's trifluoromethyl group is particularly noteworthy, as it often improves the metabolic stability of drug candidates, a hot topic in medicinal chemistry forums and publications.

The synthesis of Ethyl 4-cyano-2-methyl-3-(trifluoromethyl)benzoate typically involves multi-step reactions, including esterification and cyanation processes. These methods are frequently discussed in academic papers and patent literature, reflecting the compound's relevance in organic synthesis. Researchers often search for optimized protocols to improve yield and purity, highlighting the importance of process chemistry in scaling up production.

From an analytical perspective, Ethyl 4-cyano-2-methyl-3-(trifluoromethyl)benzoate can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for quality control, especially when the compound is used as a building block in drug discovery. The rise of AI-assisted molecular design has also increased interest in such compounds, as they serve as key inputs for machine learning models predicting chemical reactivity.

In the context of material science, derivatives of Ethyl 4-cyano-2-methyl-3-(trifluoromethyl)benzoate have shown potential in developing advanced polymers and coatings. Its aromatic core and electron-withdrawing groups contribute to unique electronic properties, making it a candidate for optoelectronic materials. This aligns with the broader industry focus on functional materials for renewable energy applications.

Safety and handling of Ethyl 4-cyano-2-methyl-3-(trifluoromethyl)benzoate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling. This precautionary approach resonates with the increasing emphasis on laboratory safety culture in research institutions worldwide.

The commercial availability of Ethyl 4-cyano-2-methyl-3-(trifluoromethyl)benzoate through chemical suppliers has made it accessible to researchers across various disciplines. Its price and purity specifications are common search queries among procurement specialists, reflecting the practical considerations in research budgeting and supply chain management for specialty chemicals.

Looking ahead, the versatility of Ethyl 4-cyano-2-methyl-3-(trifluoromethyl)benzoate positions it as a compound of continuing interest. Its applications in catalysis, material science, and pharmaceutical development ensure its relevance in cutting-edge research. As synthetic methodologies advance and analytical techniques become more sophisticated, this compound will likely remain a subject of study in the evolving landscape of chemical innovation.